Cas no 4417-81-6 (Butanal, 2-oxo-)
Butanal, 2-oxo- structure
Product Name:Butanal, 2-oxo-
Butanal, 2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Butanal, 2-oxo-
- 2-Oxobutanal
- 2-OXOBUTANALDEHYDE
- 2-ethyl-2-oxoacetaldehyde
- 2-oxo-butanal
- 2-Oxo-butyraldehyd
- 2-oxo-butyraldehyde
- Butanal,2-oxo
- Butanon-(2)-al-(1)
- ethylglyoxal
- UNII-LB2X1PT6J3
- AB21438
- LB2X1PT6J3
- 4417-81-6
- AKOS006229121
- propanol ketone
- DTXSID6075063
- FT-0691824
-
- Inchi： 1S/C4H6O2/c1-2-4(6)3-5/h3H,2H2,1H3
- InChI Key： RWHQMRRVZJSKGX-UHFFFAOYSA-N
- SMILES： O=C(C=O)CC
Computed Properties
- Exact Mass: 86.03680
- Monoisotopic Mass: 86.036779
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 65.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 34.1
Experimental Properties
- Density: 0.967
- Boiling Point: 91.8 °C at 760 mmHg
- Flash Point: 16.4 °C
- Refractive Index: 1.383
- PSA: 34.14000
- LogP: 0.16440
Butanal, 2-oxo- Customs Data
- HS CODE：2914400090
- Customs Data：
China Customs Code:
2914400090Overview:
2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Butanal, 2-oxo- Related Literature
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Niklas Illmann,Iulia Patroescu-Klotz,Peter Wiesen Phys. Chem. Chem. Phys. 2023 25 106
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M. J. M. Campbell,R. Grzeskowiak,G. G. Jenkinson,I. D. M. Turner Analyst 1972 97 70
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Yan Zhao,Shengli Zou,Yuan-Ye Jiang,Siwei Bi RSC Adv. 2017 7 52801
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4. 255. Selenium dioxide, a new oxidising agent. Part I. Its reaction with aldehydes and ketonesHarry Lister Riley,John Frederick Morley,Norman Alfred Child Friend J. Chem. Soc. 1932 1875
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5. 255. Selenium dioxide, a new oxidising agent. Part I. Its reaction with aldehydes and ketonesHarry Lister Riley,John Frederick Morley,Norman Alfred Child Friend J. Chem. Soc. 1932 1875
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